N-(5-fluoro-2-methylphenyl)-2-({6-oxo-5-propyl-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide

Specification

• CAS No.: 899755-91-0
• Molecular Formula: C22H20FN3O3S
• Molecular Weight: 425.48
• IUPAC Name: N-(5-fluoro-2-methylphenyl)-2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C22H20FN3O3S/c1-3-10-26-21(28)20-19(15-6-4-5-7-17(15)29-20)25-22(26)30-12-18(27)24-16-11-14(23)9-8-13(16)2/h4-9,11H,3,10,12H2,1-2H3,(H,24,27)
• Standard InChI Key: GMPPGAYFSYPKJM-UHFFFAOYSA-N
• SMILES: CCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=C(C=CC(=C4)F)C

Introduction

Structural Components

• Fluorinated Phenyl Ring: The presence of a fluorine atom on the phenyl ring introduces unique properties, such as increased stability and reactivity, due to fluorine's high electronegativity.

• Sulfanyl Group: This group is known for its ability to form strong bonds with metals and other molecules, which can be crucial in biological and chemical applications.

• Tricyclic Diazatricyclo Structure: This complex ring system can contribute to the compound's stability and biological activity, depending on the specific arrangement of atoms and functional groups.

Potential Applications

Compounds with similar structures often find applications in pharmaceuticals, materials science, and as intermediates in organic synthesis. The specific applications would depend on the compound's chemical and physical properties, such as solubility, stability, and reactivity.

Research Findings

While specific research findings on N-(5-fluoro-2-methylphenyl)-2-({6-oxo-5-propyl-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide are not available, compounds with similar structural elements have been studied for their potential biological activities and chemical properties.

Data Tables

Given the lack of specific data on the compound , the following table provides general information on similar compounds that might share some structural or functional characteristics:

Compound Type	Molecular Weight	Fluorine Content	Potential Applications
Fluorinated Phenyl Derivatives	Variable	Yes	Pharmaceuticals, Materials
Sulfanyl-Containing Compounds	Variable	No	Biological Interactions, Synthesis
Tricyclic Diazatricyclo Compounds	Complex	No	Stability, Biological Activity